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Compound of Interest

Compound Name: 4-Chloro-5-methoxy-1H-indole

Cat. No.: B042837 Get Quote

Technical Guide: 4-Chloro-5-methoxy-1H-indole
CAS Number: 68935-48-8 IUPAC Name: 4-chloro-5-methoxy-1H-indole

Executive Summary
This document provides a technical overview of 4-Chloro-5-methoxy-1H-indole, a substituted

indole of interest to researchers in medicinal chemistry and drug development. Indole

derivatives are a significant class of heterocyclic compounds known for their wide range of

pharmacological activities. This guide consolidates the available chemical data for 4-Chloro-5-
methoxy-1H-indole. However, it is important to note that detailed experimental studies,

including specific biological activity assays, comprehensive experimental protocols, and

defined signaling pathways directly involving this compound, are not extensively reported in the

current scientific literature. The information presented herein is based on general knowledge of

substituted indoles and data from chemical suppliers.

Chemical Properties and Data
The fundamental chemical properties of 4-Chloro-5-methoxy-1H-indole are summarized

below. This data is compiled from chemical supplier databases and computational predictions.
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Property Value Source

CAS Number 68935-48-8 [1]

IUPAC Name 4-chloro-5-methoxy-1H-indole [2]

Molecular Formula C₉H₈ClNO [1][2]

Molecular Weight 181.62 g/mol [1]

Predicted XlogP 2.6 [2]

Appearance

White to off-white crystalline

powder (general for similar

compounds)

N/A

Storage
Sealed in dry, Room

Temperature
[1]

Synthesis and Methodologies
While a specific, detailed experimental protocol for the synthesis of 4-Chloro-5-methoxy-1H-
indole is not readily available in published literature, the synthesis of structurally similar

substituted indoles often follows established synthetic routes. One of the most common

methods for synthesizing substituted indoles is the Fischer indole synthesis.

A potential synthetic approach for a related compound, 4-fluoro-5-methoxy-1H-indole, has been

described and could likely be adapted for the chloro-analogue. The general steps would

involve:

Preparation of the corresponding phenylhydrazine: Starting from an appropriately substituted

aniline, a diazonium salt is formed and then reduced to the hydrazine.

Fischer Indole Synthesis: The substituted phenylhydrazine is then reacted with a suitable

ketone or aldehyde (e.g., pyruvic acid or an acetone equivalent) under acidic conditions to

induce cyclization and form the indole ring.

It is important to note that variations in reagents and reaction conditions would need to be

optimized for the specific synthesis of 4-Chloro-5-methoxy-1H-indole.
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Biological Activity and Potential Applications
The indole scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous natural products and synthetic drugs with a wide array of biological activities. These

activities include, but are not limited to, antiviral, anti-HIV, antidepressant, antimicrobial, and

analgesic effects.

For chloro- and methoxy-substituted indoles specifically, various biological activities have been

reported for related analogs:

Anticancer Activity: Some substituted indoles have been investigated as tubulin

polymerization inhibitors and as inhibitors of epidermal growth factor receptor (EGFR).

Antimalarial Activity: Chloro- and methoxy-substituted quinolones, which can be synthesized

from indole precursors, have shown efficacy against multiple stages of Plasmodium.

It is plausible that 4-Chloro-5-methoxy-1H-indole could serve as a building block or

intermediate in the synthesis of more complex molecules with potential therapeutic

applications. However, without specific biological data, its direct pharmacological profile

remains uncharacterized.

Signaling Pathways and Experimental Workflows
Due to the lack of specific biological studies on 4-Chloro-5-methoxy-1H-indole, there are no

established signaling pathways or detailed experimental workflows to report at this time.

Research in this area would be required to elucidate its mechanism of action and biological

targets.

For illustrative purposes, a generalized workflow for screening a novel indole compound for

anticancer activity is presented below.
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Initial Screening

Mechanism of Action Studies

In Vivo Studies

4-Chloro-5-methoxy-1H-indole

MTT Assay on Cancer Cell Lines

Hit Identification (IC50 Determination)

Target Binding Assay (e.g., Kinase Assay) Western Blot for Pathway Proteins Cell Cycle Analysis (Flow Cytometry)

Mouse Xenograft Model

Tumor Growth Inhibition

Click to download full resolution via product page

Caption: Generalized workflow for anticancer drug discovery with a novel indole compound.

Conclusion
4-Chloro-5-methoxy-1H-indole is a chemical compound with a well-defined structure. While it

belongs to the pharmacologically significant class of indoles, there is a notable absence of

detailed public data regarding its specific biological activities, experimental protocols, and
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mechanisms of action. The information provided in this guide is based on general principles of

indole chemistry and data available for structurally related compounds. Further research is

necessary to fully characterize the properties and potential applications of 4-Chloro-5-
methoxy-1H-indole. For researchers and drug development professionals, this compound

may represent an opportunity for novel investigation, either as a lead compound itself or as a

key intermediate in the synthesis of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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